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Compound of Interest

Compound Name: 5-(3-Fluorophenyl)nicotinic acid

Cat. No.: B170099

Comprehensive Safety Guide for Handling 5-(3-
Fluorophenyl)nicotinic acid

Disclaimer: No specific Safety Data Sheet (SDS) for 5-(3-Fluorophenyl)nicotinic acid was
located. The following guidance is based on the safety data of closely related compounds,
including nicotinic acid and other fluorophenyl-substituted nicotinic acids. Researchers should
handle this compound with caution and perform a thorough risk assessment before use.

This guide provides essential safety and logistical information for researchers, scientists, and
drug development professionals handling 5-(3-Fluorophenyl)nicotinic acid. It includes
immediate safety protocols, operational procedures, and disposal plans to ensure a safe
laboratory environment.

Immediate Safety and Hazard Information

5-(3-Fluorophenyl)nicotinic acid is a powdered organic compound that may pose several
hazards. Based on analogous compounds, it may cause skin irritation, serious eye irritation,
and respiratory irritation.[1][2] Ingestion and inhalation should be avoided.

Hazard Identification:
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GHS Classification

Hazard Statement Source(s)
(Presumed)

Causes serious eye irritation Eye Irrit. 2A [1112]

Causes skin irritation Skin Irrit. 2 [1]12]

May cause respiratory irritation  STOT SE 3 [11[2]

Harmful if swallowed

Acute Tox. 4 (oral)

[2](3]

Harmful to aquatic life

Aquatic Acute 3

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is crucial when handling this compound to minimize exposure.

Recommended PPE:

Protection Type

Specification

Source(s)

Eye/Face

Safety glasses with side-

shields or chemical safety

goggles.

[4]

Hand

Chemical-resistant gloves
(e.g., nitrile). Gloves must be
inspected prior to use and

disposed of properly.

Body

A lab coat or other protective
clothing to prevent skin

contact.

[4]

Respiratory

Use in a well-ventilated area.

If

dust is generated, a particulate

filter respirator may be

necessary.[5]

[5]L6]

Operational and Handling Plan
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Proper handling procedures are essential to prevent contamination and exposure.
Step-by-Step Handling Protocol:
e Preparation:

o Ensure a well-ventilated work area, such as a chemical fume hood.[4]

o Have an eyewash station and safety shower readily accessible.

o Gather all necessary PPE and handling equipment.

e Handling:

[¢]

Avoid generating dust.[3] If appropriate, moisten the substance to prevent dusting.[5]

[e]

Weigh the compound in a contained environment to minimize dust dispersion.

o

Keep the container tightly closed when not in use.[4]

[¢]

Wash hands thoroughly after handling.[4]

e Storage:
o Store in a cool, dry, and well-ventilated place, away from direct sunlight.[4]
o Keep the container tightly closed in a dry place.[4]

o Store separated from strong acids, bases, and oxidants.[5]

Disposal Plan

Proper disposal of 5-(3-Fluorophenyl)nicotinic acid and its containers is critical to prevent
environmental contamination.

Waste Disposal Protocol:

o Waste Collection:
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o Collect waste material in a suitable, labeled container for disposal.[4]

o Do not mix with other waste.

» Disposal:
o Dispose of the contents and container to an approved waste disposal plant.[4]
o Do not allow the product to enter drains or surface water.[4]

o Handle uncleaned containers as you would the product itself.

Accidental Release and First Aid Measures

In the event of an accidental release or exposure, immediate and appropriate action is
necessary.

Emergency Procedures:
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Situation

First Aid Measures

Source(s)

Eye Contact

Rinse cautiously with water for
several minutes. Remove
contact lenses if present and
easy to do. Continue rinsing. If
eye irritation persists, get

medical advice/attention.[4]

[4]

Skin Contact

Take off immediately all
contaminated clothing. Rinse

skin with water or shower.

Inhalation

Move the person to fresh air
and keep them comfortable for
breathing.[2]

[2]

Ingestion

Rinse mouth. Immediately
make the victim drink water
(two glasses at most). Consult

a physician.

Spill

Sweep up or vacuum up
spillage and collect it in a
suitable container for disposal.
Avoid generating dust.[4] Do
not flush into surface water or

the sanitary sewer system.[4]

[4]

Visual Workflow for Safe Handling and Disposal

The following diagram outlines the key steps for the safe handling and disposal of 5-(3-

Fluorophenyl)nicotinic acid.
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Safe Handling Protocol
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Caption: Workflow for handling and disposing of 5-(3-Fluorophenyl)nicotinic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. aksci.com [aksci.com]

2. static.cymitquimica.com [static.cymitquimica.com]

3. download.basf.com [download.basf.com]

4. cdn.accentuate.io [cdn.accentuate.io]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b170099?utm_src=pdf-body-img
https://www.benchchem.com/product/b170099?utm_src=pdf-body
https://www.benchchem.com/product/b170099?utm_src=pdf-custom-synthesis
https://aksci.com/sds/3803DK_SDS.pdf
https://static.cymitquimica.com/products/10/pdf/sds-F066032.pdf
https://download.basf.com/p1/000000000030266621_SDS_CPA_IE/en_IE/Signum_30266621_SDS_CPA_IE_en_5-0.pdf
https://cdn.accentuate.io/6170835255480/17137213309112/SDS-Niacin-USP-v.-May-2021-v1649656750290.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b170099?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

e 5.ICSC 1702 - NICOTINIC ACID [inchem.org]
e 6. chemos.de [chemos.de]

 To cite this document: BenchChem. [Personal protective equipment for handling 5-(3-
Fluorophenyl)nicotinic acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b170099#personal-protective-equipment-for-handling-
5-3-fluorophenyl-nicotinic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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